Cas no 850917-54-3 (N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide
• CAS No: 850917-54-3
• MF: C₂₉H₂₃ClN₂OS
• MW: 483.023724794388
• CID: 5866579
• PubChem ID: 2156596
• Update Time: 2025-07-14

N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-((2-(4-chlorophenyl)-1H-indol-3-yl)thio)ethyl)-[1,1-biphenyl]-4-carboxamide
• [1,1'-Biphenyl]-4-carboxamide, N-[2-[[2-(4-chlorophenyl)-1H-indol-3-yl]thio]ethyl]-
• AKOS024585444
• 850917-54-3
• AB00668899-01
• N-(2-{[2-(4-chlorophenyl)-1H-indol-3-yl]sulfanyl}ethyl)-[1,1'-biphenyl]-4-carboxamide
• F0582-0768
• N-[2-[[2-(4-chlorophenyl)-1H-indol-3-yl]sulfanyl]ethyl]-4-phenylbenzamide
• N-(2-((2-(4-chlorophenyl)-1H-indol-3-yl)thio)ethyl)-[1,1'-biphenyl]-4-carboxamide
• N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C29H23ClN2OS/c30-24-16-14-22(15-17-24)27-28(25-8-4-5-9-26(25)32-27)34-19-18-31-29(33)23-12-10-21(11-13-23)20-6-2-1-3-7-20/h1-17,32H,18-19H2,(H,31,33)
• InChI Key： GUVBDGJYEXSTCH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NCCSC2C3=C(NC=2C2=CC=C(Cl)C=C2)C=CC=C3)=O)C=C1

Computed Properties

• Exact Mass: 482.1219622g/mol
• Monoisotopic Mass: 482.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 735.4±60.0 °C(Predicted)
• pka: 14.04±0.46(Predicted)

Additional information on N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide

Introduction to N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide (CAS No. 850917-54-3)

N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide, a compound with the CAS number 850917-54-3, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a biphenyl core and an indole sulfanyl side chain, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular architecture of this compound is characterized by a highly sophisticated interplay of functional groups. The presence of a 4-chlorophenyl moiety and an indol-3-ylsulfanyl group contributes to its unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity. N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide has emerged as a compound of interest in this context. Its structural features suggest potential interactions with various biological targets, which could be exploited for therapeutic purposes.

The biphenyl core is a well-known scaffold in pharmaceuticals, known for its ability to enhance binding affinity and selectivity. The introduction of the indol-3-ylsulfanyl group further diversifies its chemical profile, potentially enabling interactions with specific enzymes or receptors. This combination of structural elements makes N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide a versatile molecule for drug discovery.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These groups are often involved in critical interactions with biological targets, making them valuable for designing molecules with enhanced pharmacological activity. The sulfanyl group in N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide is strategically positioned to engage with biological systems, potentially leading to the development of novel therapeutic agents.

The 4-chlorophenyl moiety is another key feature of this compound that contributes to its potential biological activity. Chlorophenyl groups are frequently found in bioactive molecules and have been shown to enhance binding affinity through various mechanisms. The presence of this group in N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide suggests that it may exhibit significant interactions with biological targets.

The synthesis of N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide represents a testament to the progress in synthetic organic chemistry. The ability to construct such complex molecules with high precision and yield is crucial for advancing drug discovery efforts. The synthetic strategies employed in its preparation offer valuable insights into the development of similar compounds for future research.

Ongoing research into N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide is focused on elucidating its biological activity and potential therapeutic applications. Preliminary studies suggest that this compound may exhibit properties relevant to various diseases, making it an attractive candidate for further investigation. As our understanding of its pharmacological profile continues to grow, new opportunities for its application in medicine are likely to emerge.

The integration of computational methods and high-throughput screening technologies has accelerated the process of identifying bioactive compounds like N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide. These tools enable researchers to rapidly assess the potential interactions of molecules with biological targets, facilitating the discovery of novel therapeutic agents. The continued development of such technologies will undoubtedly play a crucial role in the future discovery and optimization of compounds like this one.

In conclusion, N-(2-{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}ethyl)-1,1'-biphenyl-4-carboxamide (CAS No. 850917-54-3) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug development. As research progresses, this compound is expected to contribute valuable insights into the treatment of various diseases and disorders.